Cas no 76304-54-6 (1H-Pyrrole, 3-(4-methylphenyl)-)

• Product Name: 1H-Pyrrole, 3-(4-methylphenyl)-
• CAS No: 76304-54-6
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 538028
• PubChem ID: 10534935
• Update Time: 2025-04-19

1H-Pyrrole, 3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 3-(4-methylphenyl)-
• 3-(4-methylphenyl)-1H-pyrrole
• DTXSID20441330
• 3-(p-tolyl)-1H-pyrrole
• UOSVKDCJKMOJFN-UHFFFAOYSA-N
• AKOS000368903
• 76304-54-6
• 3-(4-Methylphenyl)pyrrole
• SCHEMBL2673027

• Inchi： 1S/C11H11N/c1-9-2-4-10(5-3-9)11-6-7-12-8-11/h2-8,12H,1H3
• InChI Key： UOSVKDCJKMOJFN-UHFFFAOYSA-N
• SMILES： N1C=CC(=C1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 157.08923
• Monoisotopic Mass: 157.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• PSA: 15.79